Cas no 2228928-52-5 (3-(2,5-dimethyl-1H-pyrrol-3-yl)-2-oxopropanoic acid)

• Product Name: 3-(2,5-dimethyl-1H-pyrrol-3-yl)-2-oxopropanoic acid
• CAS No: 2228928-52-5
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• CID: 6108494
• PubChem ID: 165656717
• Update Time: 2025-09-21

3-(2,5-dimethyl-1H-pyrrol-3-yl)-2-oxopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,5-dimethyl-1H-pyrrol-3-yl)-2-oxopropanoic acid
• 2228928-52-5
• EN300-1747624

• Inchi： 1S/C9H11NO3/c1-5-3-7(6(2)10-5)4-8(11)9(12)13/h3,10H,4H2,1-2H3,(H,12,13)
• InChI Key： GXNDUAVRBXCCNG-UHFFFAOYSA-N
• SMILES： O=C(C(=O)O)CC1C=C(C)NC=1C

Computed Properties

• Exact Mass: 181.07389321g/mol
• Monoisotopic Mass: 181.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 70.2Ų

Additional information on 3-(2,5-dimethyl-1H-pyrrol-3-yl)-2-oxopropanoic acid

Introduction to 3-(2,5-dimethyl-1H-pyrrol-3-yl)-2-oxopropanoic acid (CAS No. 2228928-52-5)

3-(2,5-dimethyl-1H-pyrrol-3-yl)-2-oxopropanoic acid, identified by its Chemical Abstracts Service (CAS) number 2228928-52-5, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a pyrrole core substituted with methyl groups at the 2 and 5 positions, exhibits structural and functional characteristics that make it a valuable intermediate in the development of novel therapeutic agents. The presence of a ketone functionality at the 2-position and an acidic carboxyl group at the terminal position endows this compound with versatile reactivity, facilitating its incorporation into more complex molecular architectures.

The synthesis and application of 3-(2,5-dimethyl-1H-pyrrol-3-yl)-2-oxopropanoic acid have been explored in several cutting-edge research studies, particularly in the context of drug discovery and medicinal chemistry. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound, leveraging strategies such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations. These approaches have not only improved yield but also enhanced the purity of the final product, making it more suitable for downstream applications.

One of the most compelling aspects of 3-(2,5-dimethyl-1H-pyrrol-3-yl)-2-oxopropanoic acid is its potential as a building block for biologically active molecules. The pyrrole scaffold is a privileged structure in medicinal chemistry, known for its ability to interact with biological targets such as enzymes and receptors. The dimethyl substitution at the 2 and 5 positions further modulates the electronic properties of the pyrrole ring, influencing its binding affinity and selectivity. This has led to its investigation in the design of small-molecule inhibitors targeting various diseases, including cancer and inflammatory disorders.

Recent studies have highlighted the utility of 3-(2,5-dimethyl-1H-pyrrol-3-yl)-2-oxopropanoic acid in the development of kinase inhibitors. Kinases are critical enzymes involved in signal transduction pathways, and their dysregulation is often associated with pathological conditions. By incorporating this compound into lead structures, researchers have been able to generate potent inhibitors with improved pharmacokinetic profiles. For instance, derivatives of 3-(2,5-dimethyl-1H-pyrrol-3-yl)-2-oxopropanoic acid have shown promising activity against specific kinases, demonstrating their potential as therapeutic candidates.

The acidic nature of 3-(2,5-dimethyl-1H-pyrrol-3-yl)-2-oxopropanoic acid also makes it a valuable precursor for peptidomimetics and protease inhibitors. By strategically modifying the carboxyl group or introducing additional functional handles, this compound can be used to develop molecules that mimic natural peptides or disrupt enzyme function. Such applications are particularly relevant in the treatment of infectious diseases and metabolic disorders where proteolytic enzymes play a pivotal role.

In addition to its pharmaceutical applications, 3-(2,5-dimethyl-1H-pyrrol-3-yl)-2-oxopropanoic acid has found utility in materials science and chemical biology. Its ability to participate in various chemical transformations makes it a versatile tool for synthesizing complex organic molecules. Researchers have utilized this compound in the preparation of chiral ligands for asymmetric catalysis, where its structural features facilitate enantioselective reactions. Furthermore, its incorporation into probes and reporters has enabled advancements in biochemical assays and imaging techniques.

The growing interest in 3-(2,5-dimethyl-1H-pyrrol-3-yl)-2-oxopropanoic acid has spurred further innovation in synthetic chemistry. Recent developments include the use of flow chemistry techniques to improve scalability and reproducibility during its synthesis. These methods not only enhance efficiency but also reduce waste, aligning with green chemistry principles. Additionally, computational modeling has been employed to predict optimal reaction conditions and predict molecular properties, further streamlining the development process.

Looking ahead, the future prospects for 3-(2,5-dimethyl-1H-pyrrol-3-yI)-2 oxop ropanoic acid are promising. As our understanding of biological systems continues to evolve, new targets and mechanisms will emerge, providing opportunities for novel drug discovery. The structural versatility of this compound ensures that it will remain a valuable asset in medicinal chemistry libraries. Furthermore, advancements in synthetic methodologies will continue to expand its utility across various scientific disciplines.